![molecular formula C19H26N6O3 B6462499 4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}-N-(oxan-4-yl)piperidine-1-carboxamide CAS No. 2549032-87-1](/img/structure/B6462499.png)
4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}-N-(oxan-4-yl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a pyrazole-bearing compound . Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . They have been successfully synthesized, and their structures have been verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .
Synthesis Analysis
The synthesis of similar pyrazole-bearing compounds has been reported. For instance, some hydrazine-coupled pyrazoles were successfully synthesized . In another study, Suzuki coupling reactions were used to synthesize 2-chloro-4-(1-methyl-1H-pyrazol-4-yl)pyrimidines .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been described. For example, Suzuki coupling reactions were used in the synthesis of 2-chloro-4-(1-methyl-1H-pyrazol-4-yl)pyrimidines .Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to targetRET (c-RET) , a receptor tyrosine kinase . RET plays a crucial role in cell survival, proliferation, migration, and differentiation .
Mode of Action
This is a common mode of action for many drugs that target kinases like RET .
Biochemical Pathways
Ret is involved in several signaling pathways, including the mapk/erk, pi3k/akt, and jak/stat pathways . Inhibition of RET could therefore affect these pathways, leading to downstream effects such as reduced cell proliferation and survival .
Pharmacokinetics
It is noted that the compound is highly soluble in dmso . This suggests that the compound may have good bioavailability, as solubility can influence a drug’s absorption and distribution in the body .
Result of Action
Inhibition of ret could lead to reduced cell proliferation and survival, potentially making this compound useful in the treatment of diseases characterized by overactive ret signaling, such as certain types of cancer .
Action Environment
For example, the compound’s solubility in DMSO suggests that it might be less soluble in less polar environments .
properties
IUPAC Name |
4-[5-(1-methylpyrazol-4-yl)pyrimidin-2-yl]oxy-N-(oxan-4-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N6O3/c1-24-13-15(12-22-24)14-10-20-18(21-11-14)28-17-2-6-25(7-3-17)19(26)23-16-4-8-27-9-5-16/h10-13,16-17H,2-9H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNYWGEWSMVMRQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=CN=C(N=C2)OC3CCN(CC3)C(=O)NC4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.